Cas no 799250-52-5 (2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid)

• Product Name: 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid
• CAS No: 799250-52-5
• MF: C₁₈H₂₄N₂O₅S
• MW: 380.458563804626
• CID: 5045739
• Update Time: 2025-06-14

2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-((4-(pyrrolidin-1-ylsulfonyl)phenyl)carbamoyl)cyclohexanecarboxylic acid
• 2-[4-(Pyrrolidine-1-sulfonyl)-phenylcarbamoyl]-cyclohexanecarboxylic acid
• 2-[(4-pyrrolidin-1-ylsulfonylphenyl)carbamoyl]cyclohexane-1-carboxylic acid
• MLS001218184
• HMS2908K14
• 2-{[4-(1-Pyrrolidinylsulfonyl)anilino]carbonyl}cyclohexanecarboxylic acid
• SMR000612144
• VU0510712-1
• 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid

• Inchi： 1S/C18H24N2O5S/c21-17(15-5-1-2-6-16(15)18(22)23)19-13-7-9-14(10-8-13)26(24,25)20-11-3-4-12-20/h7-10,15-16H,1-6,11-12H2,(H,19,21)(H,22,23)
• InChI Key： AEHHEMNCHDRRGT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1CCCCC1C(=O)O)=O)(N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 616
• XLogP3: 1.8
• Topological Polar Surface Area: 112

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid

Comprehensive Overview of 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid (CAS No. 799250-52-5)

2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid (CAS No. 799250-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its pyrrolidine sulfonyl and carboxylic acid functional groups, is often explored for its role in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeting specific enzymes or receptors.

In recent years, the demand for sulfonamide derivatives like 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid has surged, driven by their versatility in medicinal chemistry. The compound's CAS No. 799250-52-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its cyclohexane backbone and sulfonamide linkage contribute to its stability and binding affinity, making it a valuable scaffold for designing novel therapeutics.

One of the key trends in modern pharmacology is the exploration of small-molecule inhibitors, and 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid fits well into this category. Its sulfonyl group enhances its ability to interact with biological targets, while the carboxylic acid moiety offers opportunities for further derivatization. This dual functionality aligns with the growing interest in multitarget drug design, a hot topic in precision medicine and personalized therapy.

The synthesis and characterization of CAS No. 799250-52-5 involve advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), ensuring high purity and accurate structural confirmation. Researchers also employ computational modeling to predict its pharmacokinetic properties, addressing common queries about its absorption, distribution, metabolism, and excretion (ADME) profile. These insights are critical for optimizing its potential as a lead compound in drug development pipelines.

Another area of interest is the compound's potential role in anti-inflammatory and anticancer research. Given the rising global focus on chronic diseases, 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid is being studied for its ability to modulate inflammatory pathways or inhibit tumor growth. These applications resonate with current healthcare challenges, making it a subject of frequent searches in scientific literature and patent databases.

From an industrial perspective, the scalability of synthesizing CAS No. 799250-52-5 is a topic of discussion. Companies are investing in green chemistry approaches to produce such compounds sustainably, aligning with the environmental, social, and governance (ESG) criteria. This focus on sustainable synthesis not only meets regulatory requirements but also appeals to ethically conscious investors and stakeholders.

In summary, 2-{4-(pyrrolidine-1-sulfonyl)phenylcarbamoyl}cyclohexane-1-carboxylic acid (CAS No. 799250-52-5) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the context of drug discovery and therapeutic innovation. As scientific advancements continue, this compound is likely to remain a key player in addressing some of the most pressing medical needs of our time.